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Compound of Interest

Compound Name: NCI126224

Cat. No.: B1663136

For Researchers, Scientists, and Drug Development Professionals

Introduction

NCI126224, also known as NSC 126224, is a potent and selective antagonist of Toll-like
receptor 4 (TLR4). It effectively inhibits cellular responses to lipopolysaccharide (LPS), a major
component of the outer membrane of Gram-negative bacteria and a potent activator of the
innate immune system through TLR4. These notes provide detailed information on the solubility
of NCI126224 in Dimethyl Sulfoxide (DMSO) for use in cell culture, along with protocols for its
application in studying inflammatory responses in macrophage cell lines.

Physicochemical and Biological Properties

A summary of the key properties of NCI126224 is presented in the table below.
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Property Value Reference
Synonyms NSC 126224 [1]
Molecular Formula C12H11NOe [1]
Molecular Weight 265.2 g/mol [1]

Mechanism of Action

Toll-like receptor 4 (TLR4)

antagonist

[1]

Biological Activity

Inhibits LPS-induced nitric
oxide (NO) production (ICso =
0.31 uM in RAW 264.7
macrophages). Inhibits LPS-
induced IL-13 production (ICso
=0.42 uM in RAW 264.7
macrophages). Inhibits LPS-
induced TNF-a production
(ICs0 = 1.54 pM in RAW 264.7
macrophages). Inhibits LPS-
induced NF-kB activity (ICso =
5.92 uM in BV-2 microglial

cells).

[1]

Solubility of NCI126224 in DMSO

While a specific quantitative value for the solubility of NC1126224 in DMSO is not readily

available in public literature, DMSO is a highly effective solvent for many organic compounds.

[2] For cell culture applications, NCI1126224 is typically dissolved in DMSO to create a

concentrated stock solution. It is also reported to be soluble in chloroform and methanol.[1]

General Recommendation: It is advisable to prepare a high-concentration stock solution, for

example, 10 mM, in sterile DMSO. This allows for the addition of a small volume of the stock

solution to the cell culture medium, minimizing the final DMSO concentration to a non-toxic

level (typically < 0.5%).

Experimental Protocols
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Protocol 1: Preparation of NCI1126224 Stock Solution

This protocol describes the preparation of a 10 mM stock solution of NCI1126224 in DMSO.
Materials:

e NCI126224 powder

o Dimethyl Sulfoxide (DMSO), sterile, cell culture grade

 Sterile microcentrifuge tubes

Procedure:

Calculate the mass of NCI1126224 required to make a 10 mM stock solution. For example, to
prepare 1 mL of a 10 mM stock solution:

o Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)
o Mass (mg) = 0.010 mol/L x 0.001 L x 265.2 g/mol x 1000 mg/g = 2.652 mg
» Weigh out the calculated amount of NCI126224 powder in a sterile microcentrifuge tube.
e Add the appropriate volume of sterile DMSO to the tube.

» Vortex the tube until the compound is completely dissolved. Gentle warming (e.g., in a 37°C
water bath) may be used to aid dissolution.

» Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

Store the aliquots at -20°C or -80°C for long-term storage.

Protocol 2: In Vitro Inhibition of LPS-Induced Cytokine
Production in RAW 264.7 Macrophages

This protocol details a cell-based assay to evaluate the inhibitory effect of NCI126224 on the
production of pro-inflammatory cytokines (e.g., TNF-a and IL-1[3) in LPS-stimulated RAW 264.7
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macrophage cells.

Materials:

 RAW 264.7 macrophage cells

o Complete cell culture medium (e.g., DMEM supplemented with 10% fetal bovine serum and
1% penicillin-streptomycin)

» Lipopolysaccharide (LPS) from E. coli

» NCI126224 stock solution (10 mM in DMSO)

* Phosphate-buffered saline (PBS), sterile

o 96-well cell culture plates

o ELISA kits for TNF-a and IL-13

Experimental Workflow:
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Cell Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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